4-{2-[(4-hydroxyphenyl)acetyl]carbonohydrazonoyl}benzoic acid

• IUPAC Name: 4-[(E)-[[2-(4-hydroxyphenyl)acetyl]hydrazinylidene]methyl]benzoic acid
• InChI: InChI=1S/C16H14N2O4/c19-14-7-3-11(4-8-14)9-15(20)18-17-10-12-1-5-13(6-2-12)16(21)22/h1-8,10,19H,9H2,(H,18,20)(H,21,22)/b17-10+
• InChI Key: GOHIHKMMSKNEBI-LICLKQGHSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NN=CC2=CC=C(C=C2)C(=O)O)O
• Isomeric SMILES: C1=CC(=CC=C1CC(=O)N/N=C/C2=CC=C(C=C2)C(=O)O)O
• Molecular Formula: C16H14N2O4
• Molecular Weight: 298.29 g/mol

Description

Synthesis Analysis

The synthesis of azo-benzoic acids, closely related to the target compound, involves techniques such as 1H, 13C NMR, UV–VIS, and IR spectroscopy. These methods help in confirming the structures of the synthesized compounds, including the occurrence of acid–base dissociation and azo–hydrazone tautomerism in solution, influenced by the solvent composition or pH of the medium. Molecular structures and geometries are optimized using B3LYP density functional theory method with the 6-31G(d) basis set (Baul et al., 2009).

Molecular Structure Analysis

The gas-phase electron diffraction and theoretical calculations have been employed to determine the structures of benzoic acid and derivatives, revealing conformers and the impact of internal hydrogen bonding on molecular parameters. These studies show the importance of molecular orientation and interactions in defining the compound's structure (Aarset et al., 2006).

Chemical Reactions and Properties

Chemical properties are elucidated through reactions forming various complexes, demonstrating how the compound interacts with metals and other chemical entities. These reactions, characterized by spectroscopic techniques, provide insights into the compound's behavior in different chemical environments and its potential as a ligand (Nataraj Chitrapriya et al., 2011).

Physical Properties Analysis

Studies on related benzoic acid derivatives reveal the influence of molecular orientation on the stability of hydrogen-bonded dimers, highlighting how the crystal and molecular structures are affected by different preparative techniques and interactions within the crystals. This is crucial for understanding the physical state transitions and stability of the compound under various conditions (Kato et al., 1993).

Chemical Properties Analysis

Investigations into the chemical properties of the compound and its derivatives focus on the reactivity, particularly in forming complexes with metals, which sheds light on its coordination chemistry and potential applications in various fields. The synthesis and characterization of these complexes are critical for understanding the chemical behavior and reactivity of the compound (Anarado et al., 2023).